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Compound of Interest

Compound Name: 2-Methyl-3-(methylthio)furan

Cat. No.: B1580562

An In-depth Technical Guide to the Physicochemical Properties of 2-Methyl-3-
(methylthio)furan

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-3-(methylthio)furan, a sulfur-containing heterocyclic compound, is a significant
molecule in the fields of flavor and fragrance chemistry.[1] Identified by its CAS number 63012-
97-5, this compound is known for its potent and characteristic aroma, often described as meaty,
sulfurous, and spicy.[1] It is found naturally in cooked beef and tea and is used as a flavoring
agent or adjuvant in the food industry.[2][3] This technical guide provides a comprehensive
overview of the physicochemical properties of 2-Methyl-3-(methylthio)furan, along with
relevant experimental methodologies and safety information.

Chemical Identity and Structure

2-Methyl-3-(methylthio)furan possesses a furan ring substituted with a methyl group at the
second position and a methylthio group at the third position.[1] The presence of the sulfur atom
is crucial to its distinct sensory profile.[1]
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Identifier Value
IUPAC Name 2-methyl-3-(methylsulfanyl)furan[2]
2-Methyl-3-methylthiofuran, FEMA 3949, Methyl
Synonyms )
2-methyl-3-furyl sulfide[2][4][5]
CAS Number 63012-97-5[1][2]

Molecular Formula

CeHsOS[1][2][4]

Molecular Weight 128.19 g/mol [1][2][4]

inChi INChl=1S/C6H80S/c1-5-6(8-2)3-4-7-5/h3-4H,1-
2H3[2]

InChlKey OQVAOEIMSKZGAL-UHFFFAOYSA-N[2]

SMILES CC1=C(C=CO01)SC|2]

Physicochemical Properties

The physicochemical properties of 2-Methyl-3-(methylthio)furan are summarized in the table

below. These properties are critical for its handling, storage, and application in various

industrial processes.[1]
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Property Value Source(s)
Colorless to pale yellow
Appearance o [1][4]
transparent liquid
Sulfurous, meaty, cheesy,
Odor ) ) [1][6]
spicy, coffee-like
Odor Threshold 0.01 ppb [31[4]
- _ 132 °C (lit.) to 164.2+28.0 °C
Boiling Point [1][4]
at 760 mmHg
) 1.057 g/mL at 25 °Cto 1.1+0.1
Density [11[3]
g/cm3
Refractive Index n20/D 1.5090 (lit.) [4]
_ 37.78 °C (100.00 °F) to 59 °C
Flash Point [4][6]
(138.2 °F) - closed cup
Vapor Pressure 2.61 mmHg at 25 °C [4]

Solubility

Insoluble in water; soluble in 2]

organic solvents and oils

Spectroscopic and Chromatographic Data

Spectroscopic and chromatographic data are essential for the identification and quantification
of 2-Methyl-3-(methylthio)furan.

Data Type

Information

Mass Spectrometry

GC-MS data is available through the NIST Mass
Spectrometry Data Center.[2][7]

NMR Spectroscopy

13C NMR spectra are available.[2]

Kovats Retention Index

Standard non-polar: 910 - 963; Standard polar:
1329 - 1383[2][8]
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Experimental Protocols
Synthesis of 2-Methyl-3-(methylthio)furan

A common method for the preparation of 2-Methyl-3-(methylthio)furan involves the
methylation of its precursor, 2-methyl-3-furanthiol.[9]

Methodology: As described in patent CN1141296A, the synthesis can be carried out as follows:

2-methyl-3-furanthiol is added to an aqueous solution of sodium hydroxide or potassium
hydroxide in a reactor.[9]

The mixture is maintained at a temperature between -10 °C and the reflux temperature.[9]

Dimethyl sulfate is added to the stirred or refluxing mixture.[9]

Upon completion of the reaction, the product, 2-Methyl-3-(methylthio)furan, is isolated by
vacuum distillation or steam distillation.[9] This method is reported to achieve a yield of up to
82%.[9]
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2-Methyl-3-furanthiol

Yield: 82%

Dimethyl Sulfate Methylation

T

2-Methyl-3-(methylthio)furan
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Sample Preparation

Sample containing
2-Methyl-3-(methylthio)furan

:

Dissolve in
appropriate solvent

HPLC System

Inject Sample

Mobile Phase:
MeCN/Water/Acid

Newcrom R1 Column
(Reverse Phase)

Detection (e.g., UV)

-

Data Analysis

Generate Chromatogram

Quantify Compound
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Chemical Structure
(Furan ring with methyl
and methylthio groups)

Physicochemical Properties Sensory Profile
(Volatility, Solubility) (Meaty, Sulfurous Aroma)

Industrial Applications
(Flavoring Agent)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical properties of 2-Methyl-3-
(methylthio)furan.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580562#physicochemical-properties-of-2-methyl-3-
methylthio-furan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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